Cas no 1361820-76-9 (3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine)

• Product Name: 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine
• CAS No: 1361820-76-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4800303
• Update Time: 2025-10-28

3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-12(11(16)4-5-15-7)8-2-3-9(13)10(14)6-8/h2-6H,1H3,(H,15,16)
• InChI Key： HLQDGAGDQXXBGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C=CNC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine

3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine: A Comprehensive Overview

3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine (CAS No. 1361820-76-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the pyridine derivative family and features a hydroxyl group at the 4-position, a methyl group at the 2-position, and a dichlorophenyl substituent at the 3-position. Its structure endows it with distinct chemical properties, making it a subject of interest for researchers in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine involves multi-step organic reactions, often utilizing advanced catalytic techniques to achieve high yields and purity. Recent studies have focused on optimizing these synthetic pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process. These advancements not only improve scalability but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine lies in its potential as a precursor for bioactive compounds. In the pharmaceutical industry, pyridine derivatives are often used as building blocks for drug development due to their ability to interact with biological targets such as enzymes and receptors. Recent research has highlighted its role in the design of kinase inhibitors, which are critical in treating various diseases including cancer and inflammatory disorders. The hydroxyl group at the 4-position plays a crucial role in these interactions by facilitating hydrogen bonding with key residues in the active site of target enzymes.

In addition to its pharmaceutical applications, 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine has shown potential in agrochemicals as a component of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a valuable compound for developing eco-friendly agricultural solutions. Recent studies have demonstrated its effectiveness in controlling fungal pathogens without adverse effects on non-target organisms, which is a significant advantage over traditional chemical pesticides.

The environmental impact of 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine has also been a topic of interest among researchers. Given its chlorine substituents and aromatic structure, understanding its degradation pathways is essential for assessing its environmental fate. Recent investigations have revealed that this compound undergoes rapid photodegradation under UV light, leading to the formation of less toxic byproducts. This finding is particularly relevant for industries seeking to minimize their ecological footprint by adopting greener chemical processes.

From a materials science perspective, 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is desirable in materials used for organic light-emitting diodes (OLEDs) and solar cells. Researchers have explored its use as an electron transport layer material, demonstrating improved device performance compared to conventional materials.

In conclusion, 3-(3,4-Dichlorophenyl)-4-hydroxy-2-methylpyridine (CAS No. 1361820-76-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research and development efforts aimed at harnessing its full potential. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.